Cas no 914916-22-6 ((S)-1-Benzyl-3-ethylpyrrolidin-3-amine)

• Product Name: (S)-1-Benzyl-3-ethylpyrrolidin-3-amine
• CAS No: 914916-22-6
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 6782591
• PubChem ID: 57804452
• Update Time: 2025-05-23

(S)-1-Benzyl-3-ethylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 914916-22-6
• (3S)-1-benzyl-3-ethyl-pyrrolidin-3-amine
• (S)-1-Benzyl-3-ethylpyrrolidin-3-amine
• SCHEMBL13201427

• Inchi： 1S/C13H20N2/c1-2-13(14)8-9-15(11-13)10-12-6-4-3-5-7-12/h3-7H,2,8-11,14H2,1H3/t13-/m0/s1
• InChI Key： DMCHUIKZIOTHEZ-ZDUSSCGKSA-N
• SMILES： N1(CC2C=CC=CC=2)CC[C@@](CC)(C1)N

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.3Ų

Additional information on (S)-1-Benzyl-3-ethylpyrrolidin-3-amine

(S)-1-Benzyl-3-ethylpyrrolidin-3-amine: A Comprehensive Overview

In the realm of organic chemistry, the compound (S)-1-Benzyl-3-ethylpyrrolidin-3-amine (CAS No. 914916-22-6) stands out as a significant molecule with diverse applications and intriguing properties. This compound, characterized by its unique structure and stereochemistry, has garnered attention in both academic and industrial research. The benzyl group attached to the pyrrolidine ring introduces aromaticity, while the ethylamine moiety at the 3-position imparts distinct functional characteristics. Recent studies have highlighted its potential in drug discovery, catalysis, and materials science.

Pyrrolidine derivatives, such as (S)-1-Benzyl-3-ethylpyrrolidin-3-amine, are known for their versatility in chemical synthesis. The molecule's chiral center at the 3-position (denoted by the (S) configuration) plays a pivotal role in its stereochemical properties. This configuration is crucial in determining its interaction with biological systems, making it a promising candidate for enantioselective catalysis. Researchers have explored its use in asymmetric synthesis, where it has demonstrated high enantioselectivity in various reactions, including aldol additions and Michael additions.

The benzyl group in (S)-1-Benzyl-3-ethylpyrrolidin-3-amine not only enhances the molecule's stability but also serves as a versatile functional group for further modifications. Recent advancements in click chemistry have enabled the attachment of various bioactive moieties to this benzyl group, opening new avenues for drug design. For instance, studies have shown that this compound can be used as a scaffold for developing bioisosteres of existing drugs, potentially improving their pharmacokinetic profiles.

In terms of biological activity, (S)-1-Benzyl-3-ethylpyrrolidin-3-amine has exhibited interesting behavior in cell culture experiments. Its ability to modulate cellular signaling pathways suggests potential applications in treating diseases such as cancer and neurodegenerative disorders. Preclinical studies have demonstrated that this compound can inhibit key enzymes involved in inflammation and apoptosis, making it a valuable lead compound for therapeutic development.

From a synthetic perspective, the preparation of (S)-1-Benzyl-3-ethylpyrrolidin-3-amine involves a multi-step process that combines asymmetric synthesis with advanced purification techniques. The use of chiral catalysts has been instrumental in achieving high enantiomeric excess during the synthesis. Researchers have also explored green chemistry approaches to optimize this process, reducing environmental impact while maintaining product quality.

The structural versatility of (S)-1-Benzyl-3-Ethylpyrrolidin-3-Amine extends to its applications in materials science. Its ability to form self-assembled monolayers (SAMs) on various surfaces has been leveraged in nanotechnology applications. Recent studies have shown that SAMs formed by this compound exhibit excellent biocompatibility and can be used as templates for fabricating nanostructured materials with tailored properties.

Moreover, the compound's role in catalysis has been a focal point of recent research. Its ability to act as a Lewis base or Brønsted base makes it suitable for catalyzing a wide range of reactions. In particular, its application in organocatalysis has been promising, with reports of efficient catalytic cycles for synthesizing complex molecules under mild conditions.

In conclusion, (S)-1-Benzyl-3-Ethylpyrrolidin-3-Amine (CAS No. 914916-22-) is a multifaceted compound with significant potential across various fields of chemistry and biology. Its unique structure, stereochemical properties, and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery, catalysis, and materials science. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.